Cas no 2680694-55-5 (benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate)

• Product Name: benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate
• CAS No: 2680694-55-5
• MF: C₁₇H₁₆BrNO₂
• MW: 346.218443870544
• CID: 5622714
• PubChem ID: 165933692
• Update Time: 2025-05-20

benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680694-55-5
• EN300-28297935
• benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate

• Inchi： 1S/C17H16BrNO2/c18-14-6-8-15(9-7-14)19(16-10-11-16)17(20)21-12-13-4-2-1-3-5-13/h1-9,16H,10-12H2
• InChI Key： QDGQHGHIKBRDTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 345.03644g/mol
• Monoisotopic Mass: 345.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate

Benzyl N-(4-Bromophenyl)-N-Cyclopropylcarbamate: A Comprehensive Overview

Benzyl N-(4-Bromophenyl)-N-Cyclopropylcarbamate, identified by the CAS Registry Number 2680694-55-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-bromo-N-cyclopropylbenzyl carbamate, is notable for its unique structural features and potential applications in drug design and agrochemicals. The molecule consists of a benzyl group attached to a carbamate moiety, with a bromine substituent on the aromatic ring and a cyclopropyl group as part of the nitrogen-containing side chain.

The synthesis of benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and possibly protection/deprotection strategies. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The presence of a bromine atom on the aromatic ring introduces electronic effects that can influence the compound's reactivity and biological activity. Studies have shown that derivatives of this compound exhibit varying degrees of activity against cancer cell lines, suggesting potential anti-tumor properties. Additionally, the cyclopropyl group is known to enhance drug-like properties such as lipophilicity and metabolic stability, making this compound an attractive candidate for drug development.

In recent years, there has been growing interest in exploring the environmental fate and toxicity of chemical compounds like benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate. Researchers have conducted detailed studies to assess its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. These findings are crucial for understanding the environmental impact of such compounds and guiding their safe use in industrial applications.

The structural versatility of benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate also makes it a valuable tool in agrochemical research. Its ability to act as a precursor for herbicides or insecticides has been explored in several studies. For instance, researchers have reported that certain derivatives exhibit potent inhibitory activity against key enzymes involved in plant growth regulation, making them potential candidates for next-generation crop protection agents.

From a synthetic chemistry perspective, the compound serves as an excellent example of how functional groups can be strategically incorporated into molecules to achieve desired properties. The carbamate group, for instance, is known for its ability to form hydrogen bonds, which can enhance solubility and bioavailability. Meanwhile, the bromine substituent introduces electron-withdrawing effects that can modulate reactivity during subsequent transformations.

In conclusion, benzyl N-(4-bromophenyl)-N-cyclopropylcarbamate (CAS No: 2680694-55-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure allows for a wide range of chemical transformations, making it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.